5-benzyl-4,4-dimethyl-8-(morpholin-4-ylcarbonothioyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• Molecular Formula: C24H24N2OS4
• Molecular Weight: 484.7 g/mol
• IUPAC Name: 5-benzyl-4,4-dimethyl-8-(morpholine-4-carbothioyl)dithiolo[3,4-c]quinoline-1-thione
• InChI: InChI=1S/C24H24N2OS4/c1-24(2)21-20(23(29)31-30-21)18-14-17(22(28)25-10-12-27-13-11-25)8-9-19(18)26(24)15-16-6-4-3-5-7-16/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: VATMTOTUPNIJRE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3=C(N1CC4=CC=CC=C4)C=CC(=C3)C(=S)N5CCOCC5)C(=S)SS2)C

Description

5-benzyl-4,4-dimethyl-8-(morpholin-4-ylcarbonothioyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a complex organic compound that belongs to the class of quinoline derivatives.

Preparation Methods

The synthesis of 5-benzyl-4,4-dimethyl-8-(morpholin-4-ylcarbonothioyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione involves multiple steps. One common synthetic route includes the reaction of quinoline derivatives with morpholine and carbonothioyl chloride under controlled conditions . The reaction typically requires a solvent such as dichloromethane and a catalyst like triethylamine to facilitate the process. Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent quality and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the morpholine group can be replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

5-benzyl-4,4-dimethyl-8-(morpholin-4-ylcarbonothioyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives with potential pharmaceutical applications.

Biology: The compound exhibits antimicrobial and anticancer activities, making it a candidate for drug development.

Medicine: It is being investigated for its potential use in treating various diseases, including bacterial infections and cancer.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 5-benzyl-4,4-dimethyl-8-(morpholin-4-ylcarbonothioyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes involved in cell proliferation, leading to its anticancer effects . Additionally, it can disrupt bacterial cell wall synthesis, contributing to its antimicrobial properties .

Comparison with Similar Compounds

Similar compounds include other quinoline derivatives such as 4,4-dimethyl-4,5-dihydro-1,2-dithiolo-[3,4-c]quinoline-1-thiones . Compared to these compounds, 5-benzyl-4,4-dimethyl-8-(morpholin-4-ylcarbonothioyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione exhibits unique properties due to the presence of the morpholine and carbonothioyl groups, which enhance its biological activity and stability .